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Compound of Interest

Compound Name:

4-(3-

(Dimethylamino)propoxy)phenylbo

ronic acid

CAS No.: 627899-88-1

Cat. No.: B1321274

Get Quote

An In-depth Technical Guide to 4-(3-(Dimethylamino)propoxy)phenylboronic Acid:

Commercial Availability, Applications, and Characterization

Introduction
4-(3-(Dimethylamino)propoxy)phenylboronic acid is a versatile bifunctional organic

compound that has garnered significant interest within the scientific community, particularly in

the fields of medicinal chemistry and materials science. Its structure, featuring a phenylboronic

acid moiety and a dimethylaminopropoxy side chain, makes it a valuable building block in

organic synthesis. The boronic acid group is a cornerstone of the Nobel Prize-winning Suzuki-

Miyaura cross-coupling reaction, enabling the formation of carbon-carbon bonds with

exceptional efficiency and selectivity.[1][2] The tertiary amine functionality in the side chain can

be leveraged to modulate solubility, introduce basicity, or serve as an anchor point for further

chemical modification.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1321274#bc-rfq
https://www.benchchem.com/product/b1321274/docs?utm_src=pdf-body#commercial-availability-of-4-3-dimethylamino-propoxy-phenylboronic-acid
https://www.benchchem.com/product/b1321274/docs?utm_src=pdf-body#commercial-availability-of-4-3-dimethylamino-propoxy-phenylboronic-acid
https://www.chemimpex.com/products/40188
https://pmc.ncbi.nlm.nih.gov/articles/PMC8153654/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a comprehensive technical overview of 4-(3-
(Dimethylamino)propoxy)phenylboronic acid, covering its commercial availability, key

applications in drug discovery, detailed analytical characterization protocols, and safe handling

procedures. It is intended for researchers, chemists, and drug development professionals who

utilize advanced chemical intermediates.

Chemical and Physical Properties
The compound is most commonly identified by its CAS Number: 627899-88-1.[3][4] It is also

commercially available as a pinacol ester derivative (CAS: 627899-90-5) and a hydrochloride

salt, which may offer different solubility profiles or stability for specific applications.[5][6]

Property Value Source(s)

CAS Number 627899-88-1 [3][4]

Molecular Formula C₁₁H₁₈BNO₃ [3][4]

Molecular Weight 223.08 g/mol [3][7]

Density 1.1 ± 0.1 g/cm³ [4]

Boiling Point 383.6 ± 52.0 °C at 760 mmHg [4]

Flash Point 185.8 ± 30.7 °C [4]

Appearance
Typically an off-white to white

solid
N/A

Storage 2-8°C, under inert atmosphere [3][4][7]

Commercial Availability and Procurement
4-(3-(Dimethylamino)propoxy)phenylboronic acid and its derivatives are readily available

from a range of specialty chemical suppliers. Procurement for research and development

purposes is straightforward, with vendors offering various quantities and purity levels.
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Supplier Example Purity Available Forms

Dayang Chem (Hangzhou)

Co., Ltd.
98.0% Boronic Acid

Shanghai Nianxing Industrial

Co., Ltd.
98.0% Boronic Acid

J&K Scientific 95% Boronic Acid

BLD Pharm N/A Boronic Acid

LabSolu 97% Pinacol Ester

Note: This table is not exhaustive and represents a sample of suppliers found in public

databases. Researchers should request quotes and specifications directly from vendors.

Purities typically range from 95% to over 98%, which is suitable for most synthetic applications.

For more sensitive downstream processes, such as late-stage pharmaceutical synthesis,

further purification or sourcing of higher-grade material may be necessary. The compound is

generally sold in quantities ranging from milligrams to kilograms.

Core Applications in Research and Development
The utility of this reagent stems from its dual functionality, making it a powerful tool in

constructing complex molecular architectures.

Suzuki-Miyaura Cross-Coupling Reactions
The primary application of 4-(3-(Dimethylamino)propoxy)phenylboronic acid is in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forms a carbon-carbon bond

between the boronic acid's phenyl ring and an aryl or vinyl halide/triflate.[2][8] The reaction is

highly valued for its mild conditions, tolerance of a wide array of functional groups, and

stereospecificity.[2]

The general catalytic cycle is depicted below. It involves three key steps:

Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the coupling

partner (R₂-X).
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Transmetalation: The organic group from the boronic acid (R₁) is transferred to the palladium

center, displacing the halide. This step requires a base.

Reductive Elimination: The two organic groups (R₁ and R₂) are coupled, forming the new C-

C bond and regenerating the active Pd(0) catalyst.[9]

Catalytic Cycle

Inputs

Outputs
Pd(0)L₂

R₂-Pd(II)L₂-X

 Oxidative
 Addition 

R₁-Pd(II)L₂-R₂
 Transmetalation 

 Reductive
 Elimination 

R₁-R₂

(Coupled Product)

R₂-X
(Aryl/Vinyl Halide)

R₁-B(OH)₂
(Boronic Acid)

Base

Suzuki-Miyaura Catalytic Cycle

Click to download full resolution via product page

Suzuki-Miyaura Catalytic Cycle

Drug Discovery and Medicinal Chemistry
Boronic acids are crucial intermediates in the synthesis of pharmaceuticals.[10] Phenylboronic

acid derivatives, in particular, are used to construct the core scaffolds of numerous biologically

active compounds. The dimethylaminopropoxy tail of this specific reagent can enhance
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aqueous solubility and provide a basic handle for salt formation, which are desirable properties

for drug candidates. It has been implicated as a building block in research targeting cancer and

diabetes. Furthermore, the ability of boronic acids to form reversible covalent bonds with diols

makes them useful in bioconjugation, sensor technology, and targeted drug delivery systems.

[11][12]

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and stability of

the reagent. A combination of spectroscopic and chromatographic techniques is typically

employed.

Technique
Expected Results for 4-(3-
(Dimethylamino)propoxy)phenylboronic
acid

¹H NMR

- Aromatic protons (phenyl ring) appearing as

two doublets in the ~7.0-8.0 ppm region.-

Methylene protons of the propoxy chain (O-CH₂,

N-CH₂, and central CH₂) appearing as

multiplets/triplets between ~2.0-4.5 ppm.-

Methyl protons of the dimethylamino group

appearing as a singlet around ~2.2-2.5 ppm.-

Boronic acid protons B(OH)₂ appearing as a

broad singlet, which is D₂O exchangeable.

¹³C NMR

- Aromatic carbons in the ~110-165 ppm range.-

Aliphatic carbons of the propoxy chain and

dimethylamino group in the ~25-70 ppm range.

¹¹B NMR
A signal around 30 ppm, characteristic of a

trigonal planar (sp²) boronic acid.[13]

HPLC/LC-MS

A primary peak corresponding to the molecular

weight of the compound (223.08 g/mol ) to

assess purity. The exact mass would be

223.137970.[4]
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Note: Exact chemical shifts (ppm) are dependent on the solvent and instrument used. The

above are typical ranges.

The reactivity of boronic acids, especially their susceptibility to hydrolysis and dehydration to

form boroxines, can present analytical challenges.[14] Therefore, careful selection of sample

diluents and chromatographic conditions is crucial for accurate analysis.

Experimental Protocol: Suzuki-Miyaura Coupling
This section provides a representative, step-by-step protocol for using the title compound in a

Suzuki-Miyaura coupling reaction.

Objective: To synthesize 4'-(3-(Dimethylamino)propoxy)-[1,1'-biphenyl]-4-carbonitrile.
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Start: Assemble Reactants

1. Add to Flask:
- 4-(3-(Dimethylamino)propoxy)phenylboronic acid (1.2 mmol)

- 4-bromobenzonitrile (1.0 mmol)
- Pd(PPh₃)₄ (0.05 mmol)

- K₂CO₃ (2.0 mmol)

2. Add Solvents:
- Toluene (8 mL)
- Ethanol (2 mL)

- H₂O (2 mL)

3. Degas Mixture:
Purge with Argon or N₂ for 15 min

4. Heat Reaction:
Stir at 90°C for 12 hours under inert atmosphere

5. Aqueous Workup:
- Cool to RT

- Dilute with Ethyl Acetate
- Wash with H₂O and brine

6. Purify Product:
- Dry organic layer (Na₂SO₄)

- Concentrate in vacuo
- Purify by column chromatography

End: Characterize Product

Workflow for Suzuki-Miyaura Coupling

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1321274?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

